Cas no 1809298-89-2 (1,3,2-Dioxaborolane, 2-(3-fluoro-2,4,6-trimethylphenyl)-4,4,5,5-tetramethyl-)

• Product Name: 1,3,2-Dioxaborolane, 2-(3-fluoro-2,4,6-trimethylphenyl)-4,4,5,5-tetramethyl-
• CAS No: 1809298-89-2
• MF: C₁₅H₂₂BFO₂
• MW: 264.143388271332
• CID: 6477768
• Update Time: 2025-07-21

1,3,2-Dioxaborolane, 2-(3-fluoro-2,4,6-trimethylphenyl)-4,4,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 2-(3-fluoro-2,4,6-trimethylphenyl)-4,4,5,5-tetramethyl-

• Inchi： 1S/C15H22BFO2/c1-9-8-10(2)13(17)11(3)12(9)16-18-14(4,5)15(6,7)19-16/h8H,1-7H3
• InChI Key： KCOCKPRXXRBEFC-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=C(C)C=C(C)C(F)=C1C

Experimental Properties

• Density: 1.02±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 144-145 °C
• Boiling Point: 338.3±42.0 °C(Predicted)

Additional information on 1,3,2-Dioxaborolane, 2-(3-fluoro-2,4,6-trimethylphenyl)-4,4,5,5-tetramethyl-

Recent Advances in the Study of 1,3,2-Dioxaborolane, 2-(3-fluoro-2,4,6-trimethylphenyl)-4,4,5,5-tetramethyl- (CAS: 1809298-89-2)

The compound 1,3,2-Dioxaborolane, 2-(3-fluoro-2,4,6-trimethylphenyl)-4,4,5,5-tetramethyl- (CAS: 1809298-89-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of this boron-containing compound as a versatile intermediate in the synthesis of biologically active molecules. The presence of the dioxaborolane moiety and the fluorinated aromatic ring in its structure makes it a valuable building block for the development of novel pharmaceuticals. Researchers have explored its utility in Suzuki-Miyaura cross-coupling reactions, which are pivotal in the construction of complex organic molecules, including potential drug candidates.

In a study published in the Journal of Medicinal Chemistry, the compound was utilized as a key intermediate in the synthesis of a series of boron-based inhibitors targeting proteases involved in inflammatory diseases. The results demonstrated that derivatives of 1,3,2-Dioxaborolane, 2-(3-fluoro-2,4,6-trimethylphenyl)-4,4,5,5-tetramethyl- exhibited potent inhibitory activity against specific proteases, with IC50 values in the nanomolar range. This suggests its potential as a lead compound for the development of anti-inflammatory drugs.

Another area of interest is the application of this compound in positron emission tomography (PET) imaging. The fluorine atom in its structure allows for the incorporation of the radioactive isotope fluorine-18, making it a candidate for the development of PET tracers. Preliminary studies have shown promising results in the labeling of biomolecules for imaging purposes, which could enhance the diagnosis and monitoring of various diseases, including cancer and neurological disorders.

Despite these promising findings, challenges remain in the optimization of the compound's pharmacokinetic properties, such as solubility and metabolic stability. Ongoing research is focused on modifying the dioxaborolane scaffold to improve its drug-like characteristics while retaining its biological activity. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these modifications.

In conclusion, 1,3,2-Dioxaborolane, 2-(3-fluoro-2,4,6-trimethylphenyl)-4,4,5,5-tetramethyl- (CAS: 1809298-89-2) represents a promising compound with diverse applications in medicinal chemistry and chemical biology. Its role as a synthetic intermediate and its potential therapeutic and diagnostic applications underscore the importance of continued research in this area. Future studies should focus on further elucidating its mechanism of action and optimizing its properties for clinical translation.